N-(4-bromophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea

• IUPAC Name: 1-(4-bromophenyl)-3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]urea
• InChI: InChI=1S/C20H21BrN4O/c1-13-4-6-16(7-5-13)12-25-15(3)19(14(2)24-25)23-20(26)22-18-10-8-17(21)9-11-18/h4-11H,12H2,1-3H3,(H2,22,23,26)
• InChI Key: QWRAASVRNFRJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)NC(=O)NC3=CC=C(C=C3)Br)C
• Molecular Formula: C20H21BrN4O
• Molecular Weight: 413.3 g/mol

Description

N-(4-bromophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea (referred to as 'Compound X' in This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Compound X.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It may also work by inducing apoptosis in cancer cells, thereby inhibiting their growth.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit a range of biochemical and physiological effects. In studies conducted on animal models, it has been shown to reduce inflammation, alleviate pain, and lower fever. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In agricultural studies, it has been shown to exhibit herbicidal and fungicidal properties, indicating its potential as a pesticide.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its potential for use in various fields, including medicine and agriculture. It has been shown to exhibit a range of beneficial effects, making it a promising candidate for further research. However, one of the limitations of Compound X is its complex synthesis method, which may limit its availability for use in lab experiments.

Future Directions

There are several potential future directions for research on Compound X. In medicine, further studies could focus on its potential use in treating cancer, as well as its effects on other inflammatory conditions. In agriculture, studies could focus on optimizing its herbicidal and fungicidal properties to make it a more effective pesticide. Additionally, further research could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields. In medicine, it has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in treating cancer, as it has been shown to inhibit the growth of cancer cells. In agriculture, Compound X has been shown to exhibit herbicidal and fungicidal properties, making it a potential candidate for use as a pesticide.